Anilinomethanesulfonic acid
Overview
Description
Anilinomethanesulfonic acid is a chemical compound with the linear formula C7H8NNaO3S . It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity .
Molecular Structure Analysis
Anilinomethanesulfonic acid has a molecular weight of 209.201 . Its molecular structure is represented by the linear formula C7H8NNaO3S .Scientific Research Applications
Synthesis of Derivatives : Anilinomethanesulfonate derivatives, such as anilinium and p-toluidinium anilinomethanesulfonates, have been synthesized for studying the N--H stretching frequencies of secondary amines. These derivatives are useful due to their unique spectroscopic features (Neumann & De Groote, 1981).
Infrared Spectroscopy Studies : Anilinomethanesulfonates (AMS) display distinct stretching modes in infrared spectroscopy, particularly in the 3600-3300 cm−1 region. The study of these compounds contributes to understanding intermolecular hydrogen bonding and their characteristic lack of hygroscopicity (Groote, 1980).
Reaction Mechanisms with Formaldehyde : Anilinomethanesulfonates are produced through reactions involving hydroxymethanesulfonate and aniline or its derivatives. Studies have investigated the reaction mechanisms, kinetics, and equilibrium constants, providing insights into the formation of these compounds (Atherton, Brown, & Crampton, 2000).
Pharmaceutical Applications : Anilinomethanesulfonates have been used in pharmaceutical sciences for the synthesis of characteristic derivatives of parent compounds and for mass spectral analysis. These applications are important for pharmaceutical research and development (Neumann & De Groote, 1978).
Radioimmunoassay Development : 8-anilino-1-napthalene sulfonic acid, a derivative, has been utilized in developing a rapid radioimmunoassay for measuring triiodothyronine and thyroxine in unextracted serum. This assay is significant for both clinical determinations and research applications (Mitsuma, Colucci, Shenkman, & Hollander, 1972).
Material Science Applications : The synthesis and characterization of self-doped N-propanesulfonic acid polyaniline derivatives, which are water-soluble and exhibit high degrees of crystallinity and electrical conductivity, demonstrate the application of anilinomethanesulfonic acid derivatives in material science (Grigoras, Catargiu, Tudorache, & Dobromir, 2012).
Electrochemical Studies : Studies on electrochemical characteristics of polyaniline synthesized in the presence of ferrocenesulfonic acid indicate that these compounds have potential applications in developing high-performance materials for electronic devices (Shan & Mu, 2002).
Environmental Remediation : Anilinomethanesulfonic acid derivatives have been studied in the degradation of sulfamethazine, a common antibiotic, indicating potential applications in environmental remediation and water treatment technologies (Fan, Ji, Kong, Lu, & Zhou, 2015).
Safety And Hazards
As with any chemical, handling Anilinomethanesulfonic acid requires appropriate safety measures. While specific safety data for Anilinomethanesulfonic acid is not available, similar compounds like Sulfanilic acid and Aniline-2-sulfonic acid have safety data sheets that outline potential hazards and safety precautions .
properties
IUPAC Name |
anilinomethanesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3S/c9-12(10,11)6-8-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKZIVVMOMKTVIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NCS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
26021-90-9 (hydrochloride salt) |
Source
|
| Record name | Anilinomethanesulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103060 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID8059267 |
Source
|
| Record name | Methanesulfonic acid, (phenylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Anilinomethanesulfonic acid | |
CAS RN |
103-06-0 |
Source
|
| Record name | 1-(Phenylamino)methanesulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=103-06-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Anilinomethanesulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103060 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Anilinomethanesulfonic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7802 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Methanesulfonic acid, 1-(phenylamino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methanesulfonic acid, (phenylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Anilinomethanesulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.797 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (PHENYLAMINO)METHANESULFONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NWW345VUM2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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